Cas no 2172090-47-8 (7-chloro-2-cyclopropyl-1,3thiazolo5,4-cpyridine)

• Product Name: 7-chloro-2-cyclopropyl-1,3thiazolo5,4-cpyridine
• CAS No: 2172090-47-8
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• CID: 6406230
• PubChem ID: 165600636
• Update Time: 2025-06-08

7-chloro-2-cyclopropyl-1,3thiazolo5,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-cyclopropyl-1,3thiazolo5,4-cpyridine
• EN300-1613140
• 2172090-47-8
• 7-chloro-2-cyclopropyl-[1,3]thiazolo[5,4-c]pyridine

• Inchi： 1S/C9H7ClN2S/c10-6-3-11-4-7-8(6)12-9(13-7)5-1-2-5/h3-5H,1-2H2
• InChI Key： ZJMVLSMHJOVRLH-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC2=C1N=C(C1CC1)S2

Computed Properties

• Exact Mass: 210.0018471g/mol
• Monoisotopic Mass: 210.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54Ų

Additional information on 7-chloro-2-cyclopropyl-1,3thiazolo5,4-cpyridine

Professional Introduction to Compound with CAS No. 2172090-47-8 and Product Name: 7-chloro-2-cyclopropyl-1,3thiazolo[5,4-c]pyridine

The compound with the CAS number 2172090-47-8 and the product name 7-chloro-2-cyclopropyl-1,3thiazolo[5,4-c]pyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused thiazole and pyridine ring system, has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of a chloro substituent at the 7-position and a cyclopropyl group at the 2-position introduces specific electronic and steric effects that modulate its interactions with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating thiazole and pyridine moieties. These structural motifs are widely recognized for their ability to engage with various biological receptors and enzymes, making them valuable scaffolds for developing novel therapeutic agents. The 7-chloro-2-cyclopropyl-1,3thiazolo[5,4-c]pyridine compound exemplifies this trend by combining the favorable characteristics of both thiazole and pyridine rings into a single molecular entity.

The chloro substituent in the molecule plays a crucial role in modulating its pharmacokinetic properties. Chlorinated heterocycles often exhibit enhanced lipophilicity and metabolic stability, which are critical factors for drug efficacy and duration of action. Additionally, the cyclopropyl group introduces steric hindrance that can fine-tune binding interactions with biological targets, potentially improving selectivity and reducing off-target effects. These structural features make 7-chloro-2-cyclopropyl-1,3thiazolo[5,4-c]pyridine a promising candidate for further exploration in medicinal chemistry.

In the context of contemporary pharmaceutical research, the development of novel heterocyclic compounds is driven by the need for more effective and selective therapeutic agents. The 7-chloro-2-cyclopropyl-1,3thiazolo[5,4-c]pyridine compound has been investigated for its potential applications in various therapeutic areas. For instance, its structural framework suggests compatibility with receptors involved in inflammatory responses and infectious diseases. Preliminary in vitro studies have demonstrated interesting interactions with certain enzymes and receptors, warranting further investigation into its pharmacological profile.

The synthesis of 7-chloro-2-cyclopropyl-1,3thiazolo[5,4-c]pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the thiazole-pyridine fusion requires careful manipulation of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate key bond-forming steps, underscoring the importance of innovative synthetic methodologies in producing complex molecular architectures.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug development. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of 7-chloro-2-cyclopropyl-1,3thiazolo[5,4-c]pyridine against various biological targets. These approaches have accelerated the discovery process in recent years, enabling scientists to identify promising candidates more efficiently than ever before.

The integration of structural biology into drug discovery has further enhanced our understanding of how small molecules interact with biological systems. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the binding modes of 7-chloro-2-cyclopropyl-1,3thiazolo[5,4-c]pyridine with target proteins. These structural insights are invaluable for optimizing lead compounds into viable drugs by guiding modifications that improve binding affinity and reduce toxicity.

As research progresses, the applications of 7-chloro-2-cyclopropyl-1,3thiazolo[5,4-c]pyridine are expected to expand into new therapeutic areas. Its unique structural features make it a versatile scaffold that can be modified to address diverse disease mechanisms. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future prospects for this compound are bright, thanks to ongoing advancements in synthetic chemistry and drug discovery technologies. By combining traditional organic synthesis with cutting-edge computational methods, scientists can continue to explore the full potential of 7-chloro-2-cyclopropyl-1,3thiazolo[5,4-c]pyridine as a lead structure for novel therapeutics. This compound exemplifies the innovative spirit driving modern pharmaceutical research forward.